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Compound of Interest

Compound Name: 4-Chlorobutanamide

Cat. No.: B1293659 Get Quote

An In-depth Technical Guide to 4-Chlorobutanamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Chlorobutanamide, a versatile

chemical intermediate. The document details its chemical structure, molecular weight, and

other physicochemical properties. It also includes information on its synthesis, potential

applications in drug development, and relevant experimental protocols.

Chemical Structure and Properties
4-Chlorobutanamide is a derivative of butanamide with a chlorine atom substituted at the 4-

position. Its chemical structure is as follows:

Chemical Formula: C₄H₈ClNO

IUPAC Name: 4-chlorobutanamide[1]

CAS Number: 2455-04-1[1][2]

The presence of both a reactive chlorine atom and an amide functional group makes it a useful

building block in organic synthesis.

Quantitative Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1293659?utm_src=pdf-interest
https://www.benchchem.com/product/b1293659?utm_src=pdf-body
https://www.benchchem.com/product/b1293659?utm_src=pdf-body
https://www.benchchem.com/product/b1293659?utm_src=pdf-body
https://www.benchchem.com/product/b1293659?utm_src=pdf-body
https://www.smolecule.com/products/s703844
https://www.smolecule.com/products/s703844
https://commonchemistry.cas.org/detail?cas_rn=2455-04-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of the key quantitative data for 4-Chlorobutanamide is presented in the table

below for easy reference and comparison.

Property Value Source(s)

Molecular Weight 121.56 g/mol [1]

Molecular Formula C₄H₈ClNO [1]

Melting Point 99-100 °C

Boiling Point 294.8 °C at 760 mmHg

Density 1.138 g/cm³

SMILES C(CC(=O)N)CCl

InChI
InChI=1S/C4H8ClNO/c5-3-1-2-

4(6)7/h1-3H2,(H2,6,7)

InChI Key
XYOXIERJKILWCG-

UHFFFAOYSA-N
[1]

Synthesis and Applications
4-Chlorobutanamide serves as a key intermediate in the synthesis of various organic

compounds. One of its notable applications is in the pharmaceutical industry. For instance, it is

a precursor in the synthesis of certain therapeutic agents. Its derivatives have been explored

for their potential biological activities, including as monoamine oxidase (MAO) inhibitors,

suggesting possible applications in neuropharmacology.[1]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of chemical compounds are critical for

reproducibility and further research. Below are representative protocols for the synthesis and

analysis of 4-Chlorobutanamide.

Synthesis of 4-Chlorobutanamide from 4-
Chlorobutanoyl Chloride
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This protocol describes a common method for synthesizing 4-Chlorobutanamide via the

amidation of 4-chlorobutanoyl chloride.[1]

Materials:

4-Chlorobutanoyl chloride

Aqueous ammonia (concentrated)

Dichloromethane (or other suitable organic solvent)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask

Magnetic stirrer

Dropping funnel

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath, place a

desired volume of concentrated aqueous ammonia.

Slowly add 4-chlorobutanoyl chloride to the stirred ammonia solution using a dropping

funnel. The reaction is exothermic, so maintain a low temperature.

After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2

hours.

Transfer the mixture to a separatory funnel and extract the product with dichloromethane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1293659?utm_src=pdf-body
https://www.smolecule.com/products/s703844
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent

under reduced pressure using a rotary evaporator to yield crude 4-Chlorobutanamide.

The crude product can be further purified by recrystallization.

Spectroscopic Analysis
For the structural confirmation and purity assessment of 4-Chlorobutanamide, standard

spectroscopic techniques are employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information about the number of different types of protons, their chemical

environment, and their connectivity.

¹³C NMR: Shows the number of different carbon atoms in the molecule.

Infrared (IR) Spectroscopy:

Used to identify the presence of key functional groups, such as the amide C=O and N-H

stretches, and the C-Cl bond.

Visualizations
The following diagrams illustrate key workflows related to 4-Chlorobutanamide.
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Click to download full resolution via product page

Caption: Synthetic workflow for 4-Chlorobutanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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